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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Viscosity Index (VI) improvers are essential additives in the formulation of multi-grade

lubricating oils, ensuring stable viscosity across a wide range of operating temperatures.

Dilauryl maleate, a diester of maleic acid and lauryl alcohol, is a promising candidate for use

as a viscosity index improver due to its long alkyl chains, which are known to contribute

effectively to viscosity modification. These application notes provide a comprehensive overview

of the properties, performance characteristics, and detailed experimental protocols for

evaluating dilauryl maleate as a viscosity index improver in lubricating oil formulations.

Physicochemical Properties of Dilauryl Maleate
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Property Value

Chemical Name Didodecyl (Z)-but-2-enedioate

Synonyms Dilauryl maleate, Maleic acid didodecyl ester

CAS Number 2915-52-8

Molecular Formula C28H52O4

Molecular Weight 452.7 g/mol

Appearance Colorless to pale yellow liquid

Solubility Soluble in hydrocarbon oils, insoluble in water

Performance Data
The following tables summarize representative performance data of a base oil formulated with

varying concentrations of dilauryl maleate. This data is illustrative of the expected

performance of a high-quality viscosity index improver and is intended for comparative

purposes.

Table 1: Viscometric Properties of Lubricating Oil Formulations Containing Dilauryl Maleate

Formulation
Dilauryl
Maleate (wt%)

Kinematic
Viscosity @
40°C (cSt)

Kinematic
Viscosity @
100°C (cSt)

Viscosity
Index (VI)

Base Oil 0 30.5 5.2 105

Formulation A 2 35.2 6.1 125

Formulation B 5 42.8 7.5 145

Formulation C 10 55.1 9.8 165

Table 2: Shear Stability and Low-Temperature Performance
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Formulation
Dilauryl Maleate
(wt%)

Shear Stability
Index (SSI)

Low-Temperature
Viscosity (cP @
-25°C)

Base Oil 0 N/A 5500

Formulation A 2 22 4800

Formulation B 5 25 4200

Formulation C 10 28 3500

Experimental Protocols
Synthesis of Dilauryl Maleate
A general procedure for the synthesis of dilauryl maleate is the esterification of maleic

anhydride with lauryl alcohol.

Materials:

Maleic anhydride (1 mole)

Lauryl alcohol (2.2 moles)

p-Toluenesulfonic acid (catalyst, 0.5% by weight of reactants)

Toluene (solvent)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, dissolve

maleic anhydride and lauryl alcohol in toluene.

Add the p-toluenesulfonic acid catalyst to the mixture.

Heat the mixture to reflux (approximately 110-120°C).

Continuously remove the water of reaction azeotropically using the Dean-Stark trap.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1606050?utm_src=pdf-body
https://www.benchchem.com/product/b1606050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been removed.

After completion, cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the toluene solvent under reduced pressure using a rotary evaporator to obtain the

crude dilauryl maleate.

Purify the product by vacuum distillation.

Synthesis of Dilauryl Maleate

Evaluation of Viscosity Index (VI)
The Viscosity Index is calculated according to ASTM D2270.[1][2][3][4][5]

Procedure:

Prepare blends of the base oil with varying concentrations of dilauryl maleate (e.g., 2%,

5%, 10% by weight).

Determine the kinematic viscosity of each blend at 40°C and 100°C using a calibrated

capillary viscometer as per ASTM D445.[5]

Calculate the Viscosity Index using the following formula: VI = [(L - U) / (L - H)] x 100 Where:

U = Kinematic viscosity of the test oil at 40°C

L = Kinematic viscosity at 40°C of a standard oil of 0 VI having the same viscosity at

100°C as the test oil.

H = Kinematic viscosity at 40°C of a standard oil of 100 VI having the same viscosity at

100°C as the test oil. (Values for L and H are available in tables provided in the ASTM

D2270 standard).
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Determination of Shear Stability Index (SSI)
The Shear Stability Index is determined using a diesel injector apparatus according to ASTM

D6278.[6][7][8][9][10]

Procedure:

Determine the initial kinematic viscosity of the polymer-containing fluid at 100°C (KV_initial).

Subject a fresh sample of the fluid to 30 passes through the diesel injector apparatus.

Determine the final kinematic viscosity of the sheared fluid at 100°C (KV_final).

Calculate the percentage viscosity loss: Viscosity Loss (%) = 100 x (KV_initial - KV_final) /

KV_initial

The Shear Stability Index is the percentage viscosity loss.

Assessment of Low-Temperature Viscosity
The low-temperature, low-shear-rate viscosity is measured using a temperature-scanning

technique as per ASTM D5133.[11][12][13][14][15]

Procedure:

Preheat the oil sample to erase its thermal history.

Cool the sample at a controlled rate of 1°C/hour from -5°C to -40°C.

Continuously measure the apparent viscosity using a rotational viscometer.

Record the viscosity at the target low temperature (e.g., -25°C).

Experimental Workflow for Evaluation

Mechanism of Action
As a viscosity index improver, dilauryl maleate functions by counteracting the natural

tendency of lubricating oil to thin out at elevated temperatures. At low temperatures, the long
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lauryl chains of the dilauryl maleate molecules are coiled and have a minimal impact on the

oil's viscosity. As the temperature increases, the polymer-like molecules uncoil and expand,

increasing their hydrodynamic volume. This expansion leads to a greater interaction with the

surrounding oil molecules, thereby increasing the viscosity of the oil and offsetting the viscosity

loss of the base oil.

Mechanism of Dilauryl Maleate as a VII

Conclusion
Dilauryl maleate demonstrates significant potential as a viscosity index improver for lubricating

oils. Its long alkyl chains contribute to a favorable viscosity-temperature relationship, resulting

in a higher viscosity index. The provided protocols, based on industry-standard ASTM methods,

offer a robust framework for the comprehensive evaluation of dilauryl maleate and other

potential viscosity index improvers. Further research and optimization of formulations

containing dilauryl maleate can lead to the development of high-performance lubricants for a

variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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